Cas no 776-88-5 (1,3-Dioxane,5,5-dimethyl-2-phenyl-)

• Product Name: 1,3-Dioxane,5,5-dimethyl-2-phenyl-
• CAS No: 776-88-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 565650
• PubChem ID: 69895
• Update Time: 2025-04-19

1,3-Dioxane,5,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5,5-dimethyl-2-phenyl-
• 5,5-dimethyl-2-phenyl-1,3-dioxane
• 2-phenyl-5,5-dimethyl-1,3-dioxane
• 5,5-Dimethyl-2-phenyl-[1,3]dioxan
• 5,5-dimethyl-2-phenyl-[1,3]dioxane
• 5,5-dimethyl-2-phenyl-[1,3]-dioxane
• AC1L2CWQ
• AC1Q2CPX
• AC1Q706D
• AG-H-11001
• benzaldehyde neopentyl glycol acetal
• m-Dioxane, 5,5-dimethyl-2-phenyl-
• NSC46263
• SureCN8608558
• VUJMMVJKRWURKX-UHFFFAOYSA-N
• AI3-05746
• NSC-46263
• AKOS040749884
• UHH4ZL8XZK
• 776-88-5
• Benzaldehyde-, 2,2-dimethyl-1,3-propanediol acetal
• EINECS 212-284-5
• m-Dioxane,5-dimethyl-2-phenyl-
• DTXSID4061129
• 1,3-Dioxane, 5,5-dimethyl-2-phenyl-
• NSC 46263
• SCHEMBL8608558
• 1, 5,5-dimethyl-2-phenyl-
• Benzaldehyde-,2-dimethyl-1,3-propanediol acetal
• NS00037943

• Inchi： 1S/C12H16O2/c1-12(2)8-13-11(14-9-12)10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3
• InChI Key： VUJMMVJKRWURKX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 2.5

Experimental Properties

• Density: 1.005
• Boiling Point: 269.7°C at 760 mmHg
• Flash Point: 121.7°C
• Refractive Index: 1.491
• PSA: 18.46
• LogP: 2.75820